Cas no 2228476-05-7 (1-(3-bromo-2,2-dimethylpropyl)-4-ethynylbenzene)

• Product Name: 1-(3-bromo-2,2-dimethylpropyl)-4-ethynylbenzene
• CAS No: 2228476-05-7
• MF: C₁₃H₁₅Br
• MW: 251.162203073502
• CID: 5814953
• PubChem ID: 165702807
• Update Time: 2025-11-01

1-(3-bromo-2,2-dimethylpropyl)-4-ethynylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2,2-dimethylpropyl)-4-ethynylbenzene
• 2228476-05-7
• EN300-1917764

• Inchi： 1S/C13H15Br/c1-4-11-5-7-12(8-6-11)9-13(2,3)10-14/h1,5-8H,9-10H2,2-3H3
• InChI Key： FLQXWBWNQHWQTO-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 250.03571g/mol
• Monoisotopic Mass: 250.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Additional information on 1-(3-bromo-2,2-dimethylpropyl)-4-ethynylbenzene

Introduction to 1-(3-bromo-2,2-dimethylpropyl)-4-ethynylbenzene (CAS No. 2228476-05-7)

1-(3-bromo-2,2-dimethylpropyl)-4-ethynylbenzene, with the CAS number 2228476-05-7, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its brominated alkyl chain and ethynyl group attached to a benzene ring, which endows it with a range of interesting properties and reactivity profiles.

The molecular formula of 1-(3-bromo-2,2-dimethylpropyl)-4-ethynylbenzene is C₁₃H₁₅Br. The compound's molecular weight is approximately 259.16 g/mol. The presence of the bromine atom and the ethynyl group makes this compound a valuable intermediate in the synthesis of more complex molecules, particularly those used in pharmaceuticals and advanced materials.

In the realm of medicinal chemistry, 1-(3-bromo-2,2-dimethylpropyl)-4-ethynylbenzene has been explored for its potential as a building block in the development of new drugs. The bromine atom can be readily substituted in various reactions, making it a versatile starting material for the synthesis of bioactive compounds. Recent studies have shown that compounds derived from this intermediate exhibit promising activities against various biological targets, including enzymes and receptors involved in disease pathways.

The ethynyl group in 1-(3-bromo-2,2-dimethylpropyl)-4-ethynylbenzene is particularly noteworthy for its ability to participate in click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is widely used in the synthesis of complex molecules and conjugates, making 1-(3-bromo-2,2-dimethylpropyl)-4-ethynylbenzene an attractive choice for researchers working on drug delivery systems and biomaterials.

In materials science, the unique combination of functional groups in 1-(3-bromo-2,2-dimethylpropyl)-4-ethynylbenzene has led to its use in the development of novel polymers and copolymers. These materials often exhibit enhanced mechanical properties, thermal stability, and chemical resistance, which are crucial for applications in electronics, coatings, and adhesives. Recent advancements in polymer chemistry have demonstrated that derivatives of this compound can be used to create materials with tailored properties for specific industrial needs.

The synthesis of 1-(3-bromo-2,2-dimethylpropyl)-4-ethynylbenzene typically involves multi-step processes that include bromination and alkylation reactions. The choice of solvents and catalysts plays a critical role in achieving high yields and purity levels. Researchers have reported several efficient methods for synthesizing this compound, including microwave-assisted synthesis and transition-metal-catalyzed cross-coupling reactions. These advancements have made it more accessible for both academic and industrial applications.

Safety considerations are an essential aspect when handling 1-(3-bromo-2,2-dimethylpropyl)-4-ethynylbenzene. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure the safety of laboratory personnel. This includes using appropriate personal protective equipment (PPE) and working under well-ventilated conditions.

In conclusion, 1-(3-bromo-2,2-dimethylpropyl)-4-ethynylbenzene (CAS No. 2228476-05-7) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure provides opportunities for the development of new drugs and advanced materials. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in the scientific community.